Cas no 609335-13-9 (3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one)
3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-methoxyphenyl)methyl]-1,3-benzoxazol-2-one
- 2(3H)-Benzoxazolone, 3-[(4-methoxyphenyl)methyl]-
- Z57728678
- MLS001205704
- HMS1492C11
- 3-(4-Methoxy-benzyl)-3H-benzooxazol-2-one
- SMR000524027
- 609335-13-9
- AKOS000571114
- CHEMBL2139963
- VU0043649-3
- 3-(4-methoxybenzyl)benzo[d]oxazol-2(3H)-one
- BRD-K28877989-001-01-7
- F1507-0057
- 3-(4-methoxybenzyl)-1,3-benzoxazol-2(3H)-one
- IDI1_024653
- ChemDiv3_006743
- AT-057/41785448
- 3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one
-
- Inchi: 1S/C15H13NO3/c1-18-12-8-6-11(7-9-12)10-16-13-4-2-3-5-14(13)19-15(16)17/h2-9H,10H2,1H3
- InChI Key: URITVUGQIZJUPI-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N(CC2=CC=C(OC)C=C2)C1=O
Computed Properties
- Exact Mass: 255.08954328g/mol
- Monoisotopic Mass: 255.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.279±0.06 g/cm3(Predicted)
- Boiling Point: 410.6±47.0 °C(Predicted)
- pka: -0.62±0.20(Predicted)
3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1507-0057-2μmol |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-5μmol |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-10μmol |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-20μmol |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-1mg |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-2mg |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-3mg |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-4mg |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-5mg |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1507-0057-10mg |
3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one |
609335-13-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one
3-(4-Methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one: A Comprehensive Overview
3-(4-Methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 609335-13-9) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.
Chemical Structure and Properties
The chemical structure of 3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one is characterized by a benzoxazole core with a substituted methoxyphenyl group. The benzoxazole ring is a six-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the methoxy group on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.
The compound has a molecular formula of C15H14N2O2 and a molecular weight of 258.28 g/mol. It is typically synthesized through multi-step reactions involving the condensation of an appropriate amine with a substituted phenol followed by cyclization to form the benzoxazole ring. The specific synthetic route can vary depending on the desired purity and yield of the final product.
Synthesis Methods
The synthesis of 3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one has been extensively studied in the literature. One common method involves the reaction of 4-methoxybenzaldehyde with o-aminophenol in the presence of an acid catalyst. The resulting intermediate is then cyclized using a dehydrating agent such as acetic anhydride or polyphosphoric acid to form the benzoxazole ring. This method provides good yields and is widely used in both academic and industrial settings.
Another approach involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to reduce reaction times and improve product purity. In this method, 4-methoxybenzaldehyde and o-aminophenol are mixed in a microwave-compatible solvent and irradiated at high temperatures for a short period. The microwave energy facilitates rapid cyclization, leading to the formation of the desired product with high efficiency.
Biological Properties and Applications
3-(4-Methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one has been investigated for its potential therapeutic applications in various disease states. One area of significant interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.
In addition to its enzymatic inhibition properties, 3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one has also been studied for its anti-inflammatory effects. Research has demonstrated that it can modulate inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials and Future Prospects
The potential therapeutic applications of 3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one have led to several preclinical studies and early-stage clinical trials. These trials have focused on evaluating the safety and efficacy of the compound in various disease models. Preliminary results have been encouraging, with the compound showing good tolerability and promising therapeutic effects.
Ongoing research aims to optimize the pharmacokinetic properties of 3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one, such as improving its solubility and bioavailability. Additionally, efforts are being made to develop novel formulations that can enhance its therapeutic potential while minimizing side effects.
Conclusion
3-(4-Methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 609335-13-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and properties make it an attractive target for further research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases in the future.
609335-13-9 (3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)